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Compound of Interest

Compound Name: YL-5092

Cat. No.: B15586735 Get Quote

This center provides researchers, scientists, and drug development professionals with essential

information on the solubility and stability of YL-5092, a selective inhibitor of the YT521-B

homology (YTH) domain-containing protein 1 (YTHDC1).[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is YL-5092 and what is its primary mechanism of action?

A1: YL-5092 is a highly potent and selective, first-in-class small molecule inhibitor of YTHDC1,

a nuclear reader of N6-methyladenosine (m⁶A) on RNA.[2][3] By inhibiting YTHDC1, YL-5092
disrupts the processing and stability of m⁶A-modified mRNAs, including those of key

oncogenes like MYC.[1][4] This leads to the suppression of cancer cell proliferation, induction

of G0/G1 cell cycle arrest, and apoptosis, making it a promising agent for cancer research,

particularly in acute myeloid leukemia (AML).[1][2][5]

Q2: What is the recommended solvent for dissolving YL-5092 for in vitro experiments?

A2: For in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent. YL-5092
is highly soluble in DMSO.[4]

Q3: I am seeing precipitation when preparing my YL-5092 stock solution in DMSO. What

should I do?

A3: If you observe precipitation, gentle warming and/or sonication can be used to aid

dissolution.[1] Specifically, using an ultrasonic bath is recommended to ensure the compound
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fully dissolves, especially for higher concentrations.[4] Always ensure the solution is clear

before use.

Q4: How should I prepare YL-5092 for in vivo animal studies?

A4: A specific multi-solvent system is recommended for in vivo administration. The suggested

formulation involves adding solvents sequentially to achieve a clear solution.[4] For detailed

steps, please refer to the Experimental Protocols section. It is highly recommended to prepare

this working solution fresh on the day of use.[1]

Q5: What are the proper storage conditions for YL-5092?

A5: Proper storage is critical to maintain the stability and activity of YL-5092.

Solid Powder: Store at -20°C for up to 3 years.[4]

Stock Solution in DMSO: For long-term stability, store at -80°C for up to 6 months.[1][4][6]

For shorter periods, storage at -20°C for up to 1 month is acceptable.[1][4]

Data Presentation
Table 1: Solubility of YL-5092

Solvent System Application
Maximum
Solubility

Notes

DMSO In Vitro
100 mg/mL (226.54
mM)

Ultrasonic
treatment is
needed to achieve
this concentration.
[4]

| 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline | In Vivo | ≥ 2.5 mg/mL (5.66 mM) |

Results in a clear solution.[4] |

Table 2: Stability and Storage Recommendations
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Form Storage Temperature Shelf Life

Solid (Powder) -20°C 3 years[4]

Stock Solution (in DMSO) -80°C 6 months[1][4][6]

Stock Solution (in DMSO) -20°C 1 month[1][4]

| Stock Solution (in DMSO) | 4°C | 2 weeks[6] |

Experimental Protocols
Protocol 1: Preparation of a 10 mM YL-5092 Stock Solution for In Vitro Use

Compound Weighing: Accurately weigh the required amount of YL-5092 powder (Molecular

Weight: 441.43 g/mol ).[4] For example, for 1 mL of a 10 mM solution, weigh 4.41 mg.

Solvent Addition: Add the appropriate volume of high-purity DMSO. For the example above,

add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly. If precipitation occurs or for high concentrations,

place the vial in an ultrasonic water bath until the solution is completely clear.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C for long-term use or -20°C for short-term use.[1][4]

Protocol 2: Preparation of Dosing Solution for In Vivo Use

This protocol is for preparing a dosing solution with a final concentration of ≥ 2.5 mg/mL.[4]

Initial Dissolution: Dissolve YL-5092 in DMSO, constituting 10% of the final volume.

Add PEG300: Add PEG300 to the solution, bringing the total volume to 50% (i.e., add

PEG300 equal to 40% of the final volume). Mix thoroughly.

Add Tween-80: Add Tween-80 to the solution, constituting 5% of the final volume. Mix until

the solution is homogeneous.
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Add Saline: Add saline to reach the final desired volume (45% of the total). Mix thoroughly.

The final solution should be clear.

Administration: It is recommended to use the freshly prepared solution on the same day for

animal dosing.[1]
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Caption: Simplified signaling pathway showing YL-5092 inhibiting the YTHDC1 m⁶A reader.
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Workflow: Preparing YL-5092 Stock Solution (DMSO)
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Caption: Experimental workflow for preparing a YL-5092 stock solution in DMSO.
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Troubleshooting Guide for YL-5092

Issue Encountered

What is the issue?

Compound won't dissolve
or precipitates

Solubility

Loss of compound
activity

Stability

Is this for in vitro
or in vivo use?

Use ultrasonic bath
and/or gentle warming.

Ensure DMSO is high-purity.

In Vitro (DMSO)

Prepare solution fresh.
Follow multi-solvent protocol
exactly. Ensure solvents are
added in the correct order.

In Vivo

How was the stock
solution stored?

Stock stored >1 month at -20°C
or >6 months at -80°C.

Prepare fresh stock.

Improper Duration

Stock subjected to
multiple freeze-thaw cycles.

Use a fresh aliquot.

Freeze-Thaw

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting common YL-5092 solubility and stability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [YL-5092 Technical Support Center]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15586735#yl-
5092-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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